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Introduction
TriSulfo-Cy5.5 DBCO is a water-soluble, near-infrared fluorescent probe designed for highly

specific biomolecular labeling in complex biological systems. This molecule combines the

excellent photophysical properties of the Cy5.5 cyanine dye with the versatility of copper-free

click chemistry. The dibenzocyclooctyne (DBCO) group reacts selectively with azide-

functionalized molecules via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), enabling

covalent labeling without the need for a cytotoxic copper catalyst.[1][2] The presence of three

sulfonate groups imparts high water solubility, minimizing aggregation and non-specific binding,

which is crucial for high-resolution imaging applications.

These characteristics make TriSulfo-Cy5.5 DBCO an ideal candidate for super-resolution

microscopy techniques such as direct Stochastic Optical Reconstruction Microscopy

(dSTORM). In dSTORM, individual fluorophores are temporally separated by inducing them to

switch between a fluorescent "on" state and a dark "off" state, allowing for their precise

localization beyond the diffraction limit of light.[1] The bright and photostable nature of Cy5.5,

coupled with the specific and bioorthogonal labeling strategy afforded by DBCO, facilitates the
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high-density, specific labeling required for high-quality super-resolution imaging of subcellular

structures and dynamics.[3]

Applications in Super-Resolution Microscopy
The primary application of TriSulfo-Cy5.5 DBCO in super-resolution microscopy is the

visualization of azide-modified biomolecules in fixed or living cells. This is typically achieved

through metabolic labeling, where cells are cultured with an unnatural sugar carrying an azide

group. This azido-sugar is incorporated by the cell's metabolic machinery into glycans on the

cell surface or intracellularly.[4][5][6] The azide group then serves as a handle for covalent

attachment of the TriSulfo-Cy5.5 DBCO probe.

Key Applications Include:

Imaging Cell-Surface Glycans: Visualize the distribution and organization of specific glycan

populations on the plasma membrane with nanoscale resolution.[4] This is critical for

studying cell-cell recognition, signaling, and host-pathogen interactions.

Tracking Newly Synthesized Proteins: By using an amino acid analogue containing an azide

group, newly synthesized proteins can be tagged and their localization and dynamics can be

studied in detail.

Virus and Drug Delivery Vehicle Tracking: The surface of viruses or drug delivery

nanoparticles can be functionalized with azides, allowing for their labeling with TriSulfo-
Cy5.5 DBCO to track their entry and trafficking within cells at high resolution.

Data Presentation
The photophysical properties of TriSulfo-Cy5.5 DBCO and its performance in super-resolution

microscopy are critical for experimental design and data interpretation. The following table

summarizes key quantitative data for TriSulfo-Cy5.5 and related sulfonated Cy5.5 dyes.
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Parameter Value
Reference
Molecule

Source

Excitation Maximum

(λex)
~673 nm

sulfo-Cy5.5 carboxylic

acid
[7]

Emission Maximum

(λem)
~691 nm

sulfo-Cy5.5 carboxylic

acid
[7]

Molar Extinction

Coefficient (ε)
~195,000 M⁻¹cm⁻¹

sulfo-Cy5.5 carboxylic

acid
[7]

Photon Count per

Switching Event
~6,000 Cy5.5 [3]

On/Off Duty Cycle ~0.007 Cy5.5 [3]

Localization Precision

(dSTORM)
6.6 ± 3.3 nm (s.d.) Cy5B-trisulfo [8]

Achievable Spatial

Resolution (dSTORM)
~13 nm Cy5B-trisulfo [8]

Experimental Protocols
Protocol 1: Metabolic Labeling of Cell-Surface Glycans
with Azido Sugars
This protocol describes the metabolic incorporation of an azide-functionalized sugar into the

glycans of cultured mammalian cells.

Materials:

Mammalian cells of interest (e.g., A549, HeLa)

Complete cell culture medium

Peracetylated N-azidoacetylmannosamine (Ac₄ManNAz) or Peracetylated N-

azidoacetylgalactosamine (Ac₄GalNAz)
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DMSO

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Plate cells onto glass-bottom dishes suitable for microscopy at a density that

will result in 50-70% confluency at the time of labeling.

Prepare Azido Sugar Stock Solution: Dissolve Ac₄ManNAz or Ac₄GalNAz in DMSO to create

a 10 mM stock solution.

Metabolic Labeling: Add the azido sugar stock solution to the complete cell culture medium

to a final concentration of 25-50 µM.

Incubation: Replace the medium on the cells with the azido sugar-containing medium and

incubate for 24-48 hours under standard cell culture conditions (37°C, 5% CO₂).[2][9]

Washing: After incubation, gently wash the cells three times with pre-warmed PBS to remove

any unincorporated azido sugar. The cells are now ready for fluorescent labeling with

TriSulfo-Cy5.5 DBCO.

Protocol 2: Labeling of Azide-Modified Cells with
TriSulfo-Cy5.5 DBCO via SPAAC
This protocol details the copper-free click chemistry reaction to label the azide-modified glycans

with TriSulfo-Cy5.5 DBCO.

Materials:

Azide-labeled cells (from Protocol 1)

TriSulfo-Cy5.5 DBCO

Anhydrous DMSO

Hanks' Balanced Salt Solution (HBSS) or PBS
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Fixation solution (4% paraformaldehyde in PBS)

Quenching solution (100 mM glycine or ammonium chloride in PBS)

Procedure:

Prepare TriSulfo-Cy5.5 DBCO Stock Solution: Dissolve TriSulfo-Cy5.5 DBCO in anhydrous

DMSO to a stock concentration of 1-5 mM.

Prepare Staining Solution: Dilute the TriSulfo-Cy5.5 DBCO stock solution in HBSS to a final

concentration of 20-50 µM.[9]

Labeling Reaction: Add the staining solution to the washed, azide-labeled cells and incubate

for 15-60 minutes at room temperature or 37°C, protected from light.[9][10]

Washing: Gently wash the cells three times with PBS to remove unbound dye.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room

temperature.

Quenching: Wash the cells once with PBS and then incubate with quenching solution for 5-

10 minutes to quench residual formaldehyde.

Final Washes: Wash the cells three times with PBS. The sample is now ready for dSTORM

imaging.

Protocol 3: dSTORM Imaging
This protocol provides a general procedure for performing dSTORM on cells labeled with

TriSulfo-Cy5.5 DBCO.

Materials:

Labeled and fixed cells on a glass-bottom dish

dSTORM imaging buffer:

PBS
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10% (w/v) glucose

100 mM β-mercaptoethylamine (MEA)

Glucose oxidase (4 U/mL)

Catalase (80 U/mL)

Immersion oil

Procedure:

Prepare dSTORM Imaging Buffer: Prepare the buffer immediately before use. The MEA acts

as a reducing agent to facilitate the photoswitching of the cyanine dye. The glucose/glucose

oxidase/catalase system removes dissolved oxygen, which can irreversibly photobleach the

fluorophore.[9]

Mount Sample: Replace the PBS on the cells with the freshly prepared dSTORM imaging

buffer. Seal the dish to minimize oxygen re-entry.

Microscope Setup: Place the sample on an inverted microscope equipped for Total Internal

Reflection Fluorescence (TIRF) or highly inclined and laminated optical sheet (HILO)

illumination. Use a high numerical aperture objective (e.g., 1.4 NA).

Image Acquisition:

Use a 640 nm or 647 nm laser for excitation and imaging.

Illuminate the sample with high laser power (e.g., 2-5 kW/cm²) to drive most of the

TriSulfo-Cy5.5 DBCO molecules into a long-lived dark state.[9]

Acquire a stream of images (typically 10,000-50,000 frames) at a high frame rate (e.g., 50-

100 Hz). In each frame, a sparse, stochastic subset of fluorophores will spontaneously

return to the fluorescent state.

Data Analysis:
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Process the acquired image stack with a single-molecule localization software (e.g.,

ThunderSTORM, rapidSTORM).

The software identifies the fluorescent events in each frame and fits their point spread

functions (PSFs) with a 2D Gaussian to determine the precise coordinates of each

molecule.

Reconstruct the final super-resolution image by plotting the coordinates of all localized

molecules.

Visualizations
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Metabolic Incorporation of Azido-Sugar SPAAC Reaction with TriSulfo-Cy5.5 DBCO Washing and Fixation High-Power Laser ExcitationLabeled Sample Image Stack Acquisition Single-Molecule LocalizationRaw Data Super-Resolution Image Reconstruction

Click to download full resolution via product page

Caption: Experimental workflow for super-resolution imaging.
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Caption: SPAAC reaction for biomolecule labeling.
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Caption: Principle of dSTORM photoswitching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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